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Compound of Interest

Compound Name: 5-Chloro-2-methoxybenzoic acid

Cat. No.: B192878 Get Quote

An In-depth Technical Guide to 5-Chloro-2-methoxybenzoic Acid: Safety, Handling, and

Synthetic Applications

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical intermediates they work with is paramount to ensuring laboratory safety and

experimental success. 5-Chloro-2-methoxybenzoic acid is a key building block in the

synthesis of various pharmaceutical and agrochemical compounds. This guide provides a

comprehensive overview of its safety protocols, handling procedures, and a detailed

experimental protocol for its synthesis.

Safety and Hazard Information
5-Chloro-2-methoxybenzoic acid is classified as a hazardous substance, and appropriate

precautions must be taken to minimize exposure and ensure safe handling. The following

tables summarize the key safety information based on the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals.

GHS Hazard Classification
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word:Warning[1][2][3]

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment

should be worn when handling 5-Chloro-2-methoxybenzoic acid[1][2]:

Eye/Face Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or suitable

protective clothing to prevent skin contact.

Respiratory Protection: In case of inadequate ventilation or when handling large quantities, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

should be used.

Hand Protection: Always wash hands thoroughly after handling the chemical.

First Aid Measures
In the event of exposure, immediate medical attention is crucial. The following first aid

measures should be taken[1][2]:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting and Spill Response
Fire-Fighting Measures: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish a fire involving this compound. Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Spill Response: In case of a spill, evacuate the area and ensure adequate ventilation. Wear

appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal. Avoid generating dust.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong bases[1].

Disposal: Dispose of this chemical in accordance with all applicable federal, state, and local

environmental regulations. It is recommended to use a licensed professional waste disposal
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service.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Chloro-2-methoxybenzoic acid is

provided in the table below.

Property Value

CAS Number 3438-16-2[3]

Molecular Formula C₈H₇ClO₃[3]

Molecular Weight 186.59 g/mol [3]

Appearance White to off-white crystalline powder[4]

Melting Point 98-100 °C[3]

Synonyms
5-Chloro-o-anisic acid, 2-Carboxy-4-

chloroanisole[1][3]

Experimental Protocol: Synthesis of 5-Chloro-2-
methoxybenzoic Acid
The following is a general procedure for the synthesis of 5-Chloro-2-methoxybenzoic acid
from methyl 5-chloro-2-methoxybenzoate[4].

Materials:

Methyl 5-chloro-2-methoxybenzoate

1 M aqueous sodium hydroxide (NaOH) solution

Ethanol

Ethyl acetate

Concentrated hydrochloric acid (HCl)
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Deionized water

Ice bath

Standard laboratory glassware

Magnetic stirrer

Rotary evaporator

Filtration apparatus

Thin-layer chromatography (TLC) supplies

Procedure:

In a round-bottom flask, dissolve methyl 5-chloro-2-methoxybenzoate (2.0 g, 0.01 mol) in

ethanol (60 mL).

To this solution, add a 1 M aqueous sodium hydroxide solution (60 mL, 0.06 mol).

Stir the reaction mixture at room temperature for 4 hours.

Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting

material is completely consumed.

Once the reaction is complete, concentrate the mixture under reduced pressure using a

rotary evaporator to remove the ethanol.

Separate the residue by extraction with ethyl acetate.

Cool the aqueous phase in an ice bath.

Acidify the aqueous phase to a pH of 2 by the dropwise addition of concentrated hydrochloric

acid.

Continue stirring the mixture in the ice bath for 1 hour to allow for complete precipitation of

the product.
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Collect the precipitated solid by filtration.

Wash the solid with cold deionized water.

Dry the solid in the air to obtain 5-chloro-2-methoxybenzoic acid as a white solid.

Biological Context and Experimental Workflow
While 5-Chloro-2-methoxybenzoic acid is primarily used as a chemical intermediate, it is a

reactant in the synthesis of 4-[2-(5-Chloro-2-methoxybenzamido)ethyl]benzene Sulfonamide[5].

This sulfonamide is an impurity that can arise during the synthesis of Glyburide (also known as

Glibenclamide), a well-known anti-diabetic drug[5]. Glyburide functions by inhibiting the NLRP3

inflammasome, a multiprotein complex involved in the inflammatory response. The following

diagram illustrates the workflow from the synthesis involving 5-Chloro-2-methoxybenzoic
acid to its connection with the biological target of the related drug.

Chemical Synthesis

Drug Development Context Biological Signaling Pathway

5-Chloro-2-methoxybenzoic acid

4-[2-(5-Chloro-2-methoxybenzamido)ethyl]
benzene SulfonamideAmide Coupling

Other Reactants

Impurity in
Glyburide Synthesis

Glyburide (Anti-diabetic Drug) NLRP3 InflammasomeInhibition Inflammatory Response
Activation

Click to download full resolution via product page

Caption: Workflow from 5-Chloro-2-methoxybenzoic acid to a biologically relevant pathway.

This diagram illustrates that while 5-Chloro-2-methoxybenzoic acid is not directly biologically

active in this context, it plays a crucial role in the synthesis of molecules that are relevant to

drug development and biological signaling pathways.
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Conclusion
5-Chloro-2-methoxybenzoic acid is a valuable chemical intermediate for the synthesis of

pharmaceuticals and other fine chemicals. A comprehensive understanding of its hazards,

proper handling procedures, and safe laboratory practices is essential for researchers. By

adhering to the safety guidelines outlined in this technical guide, scientists can minimize risks

and effectively utilize this compound in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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